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Compound of Interest

Compound Name: Metal phthalein

Cat. No.: B107331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Metal Phthalein, also known as o-

Cresolphthalein Complexone or Phthalein Purple. It is intended to serve as a valuable resource

for laboratory professionals, offering detailed information on its chemical identity, safety

protocols, and its primary application in the quantitative determination of alkaline earth metals,

particularly calcium.

Chemical Identification and Properties
Metal Phthalein is a complexometric indicator belonging to the phthalein dye family. Its utility in

analytical chemistry stems from its ability to form a distinctly colored complex with certain metal

ions in an alkaline environment.
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Property Value Reference

CAS Number 2411-89-4
[1][2][3][4][5][6][7][8][9][10][11]

[12]

Synonyms

o-Cresolphthalein complexone,

Phthalein purple,

Xylenylphthaleinbisiminodiacet

ic acid, o-Cresolphthalexon

[1][2][3][4][5]

Molecular Formula C₃₂H₃₂N₂O₁₂ [1][2][5]

Molecular Weight 636.62 g/mol [2][12]

Appearance
White to light yellow or tan

crystalline solid/powder
[1][2]

Melting Point 181 - 186 °C (decomposes) [2][8][12]

Solubility

Soluble in aqueous ammonia

and organic solvents; Insoluble

in water.

[3]

Safety Data Sheet Summary
The safety profile of Metal Phthalein varies slightly across different suppliers, but a general

consensus on handling and precautions can be established.
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Hazard Identification &
Precautionary Statements

First Aid Measures Handling and Storage

Hazards: May cause eye, skin,

and respiratory tract irritation.

[1] Some sources classify it as

not hazardous under

GHS/CLP regulations.[4] One

SDS lists it as harmful if

swallowed, causing skin

irritation, serious eye irritation,

and potential respiratory

irritation.[5]

Eyes: Flush with plenty of

water for at least 15 minutes.

Seek medical attention.[1]

Handling: Use with adequate

ventilation. Avoid breathing

dust. Wash hands thoroughly

after handling.[1]

Precautionary Statements:

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Skin: Flush skin with plenty of

water for at least 15 minutes.

[1]

Storage: Store in a cool, dry

place in a tightly closed

container.[1]

Ingestion: Do NOT induce

vomiting. If conscious, give 2-4

cupfuls of milk or water. Seek

medical attention.[1]

Incompatibilities: Strong

oxidizing agents.[1]

Inhalation: Remove to fresh

air. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen.[1]

Note: It is imperative to consult the specific Safety Data Sheet provided by the manufacturer

before use.

Experimental Protocols: Quantitative Determination
of Calcium
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The most prominent application of Metal Phthalein is in the colorimetric determination of

calcium concentration in biological samples like serum and urine. The underlying principle is

the formation of a stable, violet-colored complex between calcium ions and o-Cresolphthalein

Complexone (o-CPC) in an alkaline medium. The intensity of the color, measured

spectrophotometrically, is directly proportional to the calcium concentration.

O-Cresolphthalein Complexone (o-CPC) Colorimetric
Method
This method is widely used in both manual and automated clinical analyzers for its simplicity

and speed.

Principle: Ca²⁺ + o-Cresolphthalein Complexone ---(Alkaline pH)---> Ca-oCPC Complex

(Violet)

Magnesium interference, a common issue in calcium assays, is typically mitigated by the

addition of 8-hydroxyquinoline, which preferentially binds to magnesium, or by adjusting the

pH.

Quantitative Data for a Typical Assay:

Parameter Value Reference

Wavelength of Max.

Absorbance
570 - 578 nm [1][4][5]

Optimal pH ~10.0 - 10.5 [5][6]

Incubation Time 5 minutes [4][5]

Incubation Temperature
Room Temperature (20 - 25

°C)
[4][5]

Linearity Range Up to 20 mg/dL [4][5]

Minimum Detection Limit ~2.0 mg/dL [4]

Detailed Methodology (Manual Assay):
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Reagent Preparation:

Working Solution: Prepare by mixing equal volumes of a buffer reagent (e.g., 2-Amino-2-

methyl-1-propanol, pH 10.5) and a chromogen reagent containing o-Cresolphthalein

Complexone and 8-hydroxyquinoline.[4][5] Specific concentrations can be found in

commercial kit inserts.

Calcium Standard: A standard solution of known calcium concentration (e.g., 10 mg/dL) is

required for calibration.[4][5]

Assay Procedure:

Label three test tubes: "Blank," "Standard," and "Sample."

To the "Blank" tube, add 1.0 mL of the working solution.

To the "Standard" tube, add 1.0 mL of the working solution and 10 µL of the Calcium

Standard.[4]

To the "Sample" tube, add 1.0 mL of the working solution and 10 µL of the serum or

prepared urine sample.

Mix the contents of each tube thoroughly.

Incubate all tubes for 5 minutes at room temperature (20-25 °C).[4][5]

Measurement and Calculation:

Set a spectrophotometer to a wavelength of 578 nm.[4]

Zero the instrument using the "Blank" tube.

Measure the absorbance of the "Standard" (A_standard) and the "Sample" (A_sample).

Calculate the calcium concentration in the sample using the following formula: Calcium

Concentration (mg/dL) = (A_sample / A_standard) * Concentration of Standard

Complexometric Titration
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Metal Phthalein also serves as an indicator for the complexometric titration of alkaline earth

metals like Ca²⁺, Sr²⁺, and Ba²⁺ with a chelating agent, most commonly

ethylenediaminetetraacetic acid (EDTA).

Principle: The titration relies on the differential stability of the metal-indicator complex and the

metal-EDTA complex. Initially, the metal ion forms a colored complex with Metal Phthalein. As

EDTA is added, it sequesters the metal ions due to the formation of a more stable metal-EDTA

complex. At the endpoint, when all metal ions are complexed with EDTA, the indicator is

released, resulting in a distinct color change.

General Workflow:

A buffered solution of the sample containing the metal ion is prepared.

A small amount of Metal Phthalein indicator is added, forming a colored complex.

The solution is titrated with a standardized EDTA solution.

The endpoint is identified by a sharp color change, indicating the complete complexation of

the metal ions by EDTA.

Visualizations
The following diagrams illustrate the core chemical reaction and the experimental workflow for

the colorimetric calcium assay.
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Reactants

ProductCa²⁺ (Calcium Ion)

Ca-oCPC Complex (Violet)

Alkaline pH
(~10.5)

o-Cresolphthalein
Complexone (Colorless)

Start: Sample Preparation
(Serum, Urine)

Prepare Working Solution
(o-CPC + Buffer)

Pipette Reagents and Samples
(Blank, Standard, Sample)

Incubate at Room Temperature
(5 minutes)

Measure Absorbance
(@ 578 nm)

Calculate Calcium Concentration

End: Report Result
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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